Cas no 117928-94-6 (GLYX-13)
GLYX-13 structure
Product Name:GLYX-13
CAS No:117928-94-6
MF:C18H31N5O6
MW:413.468644380569
CID:1207092
PubChem ID:14539800
Update Time:2025-04-20
GLYX-13 Chemical and Physical Properties
Names and Identifiers
-
- (2S)-1-[(2S)-1-[(2S,3R)-2-amino-3-hydroxybutanoyl]pyrrolidine-2-carbonyl]-N-[(2S,3R)-1-amino-3-hydroxy-1-oxobutan-2-yl]pyrrolidine-2-carboxamide
- GLYX-13 peptide
- SureCN1668190
- TPPT-amide
- GLYX-13
- threonylprolylprolylthreoninamide
- UNII-6A1X56B95E
- GLYX 13
- GLYX 13
- GLYX-13 trifluoroacetate
- RAPASTINEL
- L-Threonyl-L-prolyl-L-prolyl-L-threoninamide trifluoroacetate
- Thr-Pro-Pro-Thr-NH2
- Thr-Pro-Pro-Thr-NH2 trifluoroacetate TPPT-amide trifluoroacetate
- L-Threonyl-L-prolyl-L-prolyl-L-threoninamide
- GIYX-13
- GLYX13(Rapastinel)
- TPPT-amide trifluoroacetate
- GLYX-13 trifluoroacetate,Rapastinel
- Thr-Pro-Pro-Thr-NH2 trifluoroacetate
- L-ThreoninaMide, L-threonyl-L-prolyl-L-prolyl-
- GLYX13
- 6A1X56B95E
- (S)-N-((2S,3R)-1-amino-3-hydroxy-1-oxobutan-2-yl)-1-((S)-1-((2S,3R)-2-amino-3-hydroxybutanoyl)pyrrolidine-2-carbonyl)pyrrolidine-2-carboxamide
- Rapastinel [USAN:INN]
- GLYX13;Rapastinel
- L-Threonyl-L-prolyl-L-prolyl-L-threoninamide trifluoroacetate; Thr-Pro-Pro-Thr-NH2 trifluoroaceta
- AKOS024457610
- BRD-K02206208-001-01-4
- MFCD20527320
- DTXSID501030481
- Q5513673
- RAPASTINEL [USAN]
- s6907
- NCGC00485669-01
- CHEMBL3544917
- NS00072942
- L-Threonyl-L-prolyl-L-prolyl-L-threoninamide trifluoroacetate; Thr-Pro-Pro-Thr-NH2 trifluoroacetate
- EX-A794
- SCHEMBL1668190
- RAPASTINEL [INN]
- DB11801
- 117928-94-6
- HY-16728
- MFCD12912477
- AS-55920
- Rapastinelum
- Rapastinel (GLYX-13)
- Rapastinel(GLYX-13)?
- CS-5507
- AC-32874
- GIBQQARAXHVEGD-BSOLPCOYSA-N
- (S)-1-(L-threonyl-L-prolyl)-N-((2S,3R)-1-amino-3-hydroxy-1-oxobutan-2-yl)pyrrolidine-2-carboxamide
- RAPASTINEL [WHO-DD]
- (2S,3R)-2-{[(2S)-1-[(2S)-1-[(2S,3R)-2-amino-3-hydroxybutanoyl]pyrrolidine-2-carbonyl]pyrrolidin-2-yl]formamido}-3-hydroxybutanamide
- (2S,3R)-2-(((2S)-1-((2S)-1-((2S,3R)-2-amino-3-hydroxybutanoyl)pyrrolidine-2-carbonyl)pyrrolidin-2-yl)formamido)-3-hydroxybutanamide
-
- Inchi: 1S/C18H31N5O6/c1-9(24)13(19)18(29)23-8-4-6-12(23)17(28)22-7-3-5-11(22)16(27)21-14(10(2)25)15(20)26/h9-14,24-25H,3-8,19H2,1-2H3,(H2,20,26)(H,21,27)/t9-,10-,11+,12+,13+,14+/m1/s1
- InChI Key: GIBQQARAXHVEGD-BSOLPCOYSA-N
- SMILES: O=C([C@@H]1CCCN1C([C@H]([C@@H](C)O)N)=O)N1CCC[C@H]1C(N[C@H](C(N)=O)[C@@H](C)O)=O
Computed Properties
- Exact Mass: 413.22700
- Monoisotopic Mass: 413.22743373g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 659
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 179
- XLogP3: -2.8
Experimental Properties
- Color/Form: No data available
- Density: 1.370±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: No data available
- Boiling Point: 844.2±65.0 °C at 760 mmHg
- Flash Point: 464.4±34.3 °C
- Solubility: Soluble (140 g/l) (25 º C),
- PSA: 179.29000
- LogP: -1.30530
GLYX-13 Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Powder -80°C 2 years -20°C 1 year In solvent -80°C 6 months -20°C 1 month
GLYX-13 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TM886-5mg |
GLYX-13 |
117928-94-6 | 98+% | 5mg |
3934CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TM886-10mg |
GLYX-13 |
117928-94-6 | 98+% | 10mg |
6688CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TM886-1mg |
GLYX-13 |
117928-94-6 | 98+% | 1mg |
1256CNY | 2021-05-08 | |
| S e l l e c k ZHONG GUO | S6907-5mg |
Rapastinel (GLYX-13) |
117928-94-6 | 99.89% | 5mg |
¥970.13 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S6907-25mg |
Rapastinel (GLYX-13) |
117928-94-6 | 99.89% | 25mg |
¥2970.54 | 2023-09-15 | |
| DC Chemicals | DC8175-100 mg |
Rapastinel(GLYX-13) |
117928-94-6 | >98% | 100mg |
$450.0 | 2022-02-28 | |
| DC Chemicals | DC8175-250 mg |
Rapastinel(GLYX-13) |
117928-94-6 | >98% | 250mg |
$700.0 | 2022-02-28 | |
| DC Chemicals | DC8175-1 g |
Rapastinel(GLYX-13) |
117928-94-6 | >98% | 1g |
$1300.0 | 2022-02-28 | |
| TRC | G650020-1mg |
GLYX-13 |
117928-94-6 | 1mg |
$81.00 | 2023-05-18 | ||
| TRC | G650020-5mg |
GLYX-13 |
117928-94-6 | 5mg |
$293.00 | 2023-05-18 |
GLYX-13 Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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